(1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane

Specification

• CAS No.: 2109267-07-2
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.46
• IUPAC Name: 8-(3-methoxyphenyl)sulfonyl-3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octane
• Standard InChI: InChI=1S/C19H22N2O4S/c1-24-16-4-2-6-19(12-16)26(22,23)21-14-7-8-15(21)11-18(10-14)25-17-5-3-9-20-13-17/h2-6,9,12-15,18H,7-8,10-11H2,1H3
• Standard InChI Key: SESLOCBFGLJULS-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)S(=O)(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4

Introduction

Synthesis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the bicyclic core and the introduction of the sulfonyl and ether groups. Key parameters in these reactions include temperature control, reaction time, and solvent choice to optimize yield and selectivity.

Potential Applications

While specific applications for (1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane are not detailed in the literature, compounds with similar structures may have potential in pharmaceuticals due to their ability to interact with biological targets such as enzymes or receptors.

Analytical Techniques

Characterization of this compound would involve various analytical techniques such as Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to determine its structure and purity. Techniques like Differential Scanning Calorimetry (DSC) could provide insights into its thermal properties.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity assessment, and potential applications in medicine or other fields. Techniques such as molecular docking and surface plasmon resonance could be used to investigate its interactions with biological targets.